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Compound of Interest

Compound Name: MRS1186

Cat. No.: B15571914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MRS1186 is a potent and selective antagonist of the human Adenosine A3 receptor (hA3AR),

with a reported Ki value of 7.66 nM.[1][2] As an A3AR antagonist, MRS1186 is a valuable tool

for investigating the physiological and pathological roles of this receptor in various cellular

processes. These application notes provide detailed protocols for the proper dissolution of

MRS1186 and its application in cell culture experiments to ensure reliable and reproducible

results.

Data Presentation
For accurate and repeatable experiments, precise preparation of MRS1186 stock and working

solutions is crucial. The following table summarizes the key quantitative data for the

preparation of MRS1186 solutions.
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Parameter Value Notes

Molecular Weight 341.75 g/mol [1][2]

Use the exact molecular

weight from the supplier's

datasheet for precise

calculations.

Recommended Solvent Dimethyl sulfoxide (DMSO)

High-purity, sterile-filtered

DMSO is recommended for

cell culture applications.

Stock Solution Concentration 10 mM

A 10 mM stock solution is a

common starting point. Higher

concentrations may be

possible depending on

solubility.

Storage of Stock Solution -20°C or -80°C

Aliquot to avoid repeated

freeze-thaw cycles. Protect

from light.

Final Concentration in Media Variable (e.g., 1-1000 nM)

The optimal concentration

depends on the cell type and

experimental design. A

concentration-response curve

is recommended.

DMSO Final Concentration < 0.1% (v/v)

To minimize solvent-induced

cellular toxicity. A vehicle

control with the same DMSO

concentration should be

included in all experiments.

Signaling Pathway
MRS1186 acts as an antagonist at the Adenosine A3 receptor (A3AR), a G protein-coupled

receptor (GPCR). Upon binding of its endogenous ligand, adenosine, the A3AR typically

couples to Gi proteins, leading to the inhibition of adenylyl cyclase, a decrease in intracellular

cyclic AMP (cAMP) levels, and modulation of other downstream signaling pathways such as the
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MAPK/ERK pathway. By blocking the binding of adenosine, MRS1186 inhibits these

downstream effects.
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Caption: Signaling pathway of the Adenosine A3 Receptor and the inhibitory action of

MRS1186.

Experimental Protocols
Preparation of MRS1186 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of MRS1186 in DMSO.

Materials:

MRS1186 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing the Compound: Accurately weigh out a precise amount of MRS1186 powder using

a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 0.34175 mg of MRS1186 (Molecular Weight = 341.75 g/mol ).

Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the MRS1186
powder. For the example above, add 100 µL of DMSO.

Solubilization: Vortex the solution thoroughly until the MRS1186 is completely dissolved.

Gentle warming in a 37°C water bath can aid in dissolution if necessary. Visually inspect the

solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C

or -80°C, protected from light.
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Experimental Workflow for Cell Treatment
This workflow outlines the general steps for treating cultured cells with MRS1186.

Start

Seed and culture cells
to desired confluency

Prepare working solutions of MRS1186
by diluting the stock solution in cell culture medium

Prepare vehicle control
(medium with the same final DMSO concentration)

Aspirate old medium from cell culture plates

Add the prepared working solutions
and controls to the cells

Incubate for the desired
treatment duration

Perform downstream assays
(e.g., cAMP measurement, cell viability, gene expression)

End
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Caption: General experimental workflow for treating cultured cells with MRS1186.

Detailed Protocol for Cell Treatment:

Cell Seeding: Seed the cells of interest in appropriate culture vessels (e.g., 96-well plates, 6-

well plates) and allow them to adhere and reach the desired confluency according to your

experimental plan.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the

MRS1186 stock solution. Prepare serial dilutions of MRS1186 in serum-free or complete cell

culture medium to achieve the desired final concentrations. It is crucial to also prepare a

vehicle control containing the same final concentration of DMSO as the highest

concentration of MRS1186 used.

Cell Treatment: Remove the existing culture medium from the cells and replace it with the

medium containing the different concentrations of MRS1186 or the vehicle control.

Incubation: Incubate the cells for the predetermined experimental duration in a suitable

incubator (e.g., 37°C, 5% CO2).

Downstream Analysis: Following incubation, proceed with the planned downstream assays

to evaluate the effects of MRS1186 on your cells. This could include, but is not limited to,

cAMP assays, cell proliferation assays, apoptosis assays, or gene expression analysis.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling MRS1186 and DMSO.

Handle DMSO in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for MRS1186 for detailed safety and handling

information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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